Cas no 694526-67-5 (2-Aziridinecarboxaldehyde, 1-[(1R)-1-phenylethyl]-, (2R)-)

• Product Name: 2-Aziridinecarboxaldehyde, 1-[(1R)-1-phenylethyl]-, (2R)-
• CAS No: 694526-67-5
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1737500
• Update Time: 2024-11-26

2-Aziridinecarboxaldehyde, 1-[(1R)-1-phenylethyl]-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 2-Aziridinecarboxaldehyde, 1-[(1R)-1-phenylethyl]-, (2R)-

• Inchi： 1S/C11H13NO/c1-9(12-7-11(12)8-13)10-5-3-2-4-6-10/h2-6,8-9,11H,7H2,1H3/t9-,11-,12?/m1/s1
• InChI Key： FSEPAAIMOIHFQW-DFWSTUSTSA-N
• SMILES： N1([C@@H](C2=CC=CC=C2)C)C[C@@H]1C=O

Computed Properties

• Exact Mass: 175.09979

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 246.2±33.0 °C(Predicted)
• PSA: 20.08
• pka: 4.92±0.40(Predicted)